Cas no 683240-94-0 (tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 683240-94-0
• MF: C₁₃H₁₉ClN₄O₂
• MW: 298.768561601639
• CID: 2127833
• PubChem ID: 11680966
• Update Time: 2025-07-19

tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate
• DB-309358
• MQYPLKDLWLXYNC-UHFFFAOYSA-N
• 4-(5-Chloro-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester
• SCHEMBL2422161
• Tert-butyl4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate
• 683240-94-0

• Inchi： 1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-6-4-17(5-7-18)11-10(14)8-15-9-16-11/h8-9H,4-7H2,1-3H3
• InChI Key： MQYPLKDLWLXYNC-UHFFFAOYSA-N
• SMILES： ClC1=CN=CN=C1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 298.1196536Da
• Monoisotopic Mass: 298.1196536Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 4-(5-Chloropyrimidin-4-yl)piperazine-1-carboxylate (CAS: 683240-94-0)

In recent years, tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate (CAS: 683240-94-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and chloropyrimidine moieties, has shown promising potential in the development of novel therapeutic agents. The compound's unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthetic pathways and applications of tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of PI3K/mTOR dual inhibitors, which are being investigated for their efficacy in cancer treatment. The study demonstrated that the chloropyrimidine group facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups that enhance the compound's biological activity.

Another significant development involves the use of this compound in the design of selective JAK2 inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate serves as a versatile scaffold for the development of inhibitors targeting Janus kinase 2 (JAK2), a protein implicated in myeloproliferative disorders. The study reported improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of JAK2 inhibitors.

In addition to its therapeutic applications, recent advancements in the scalable synthesis of tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate have been reported. A 2024 study in Organic Process Research & Development described an optimized synthetic route that achieves higher yields and purity while minimizing environmental impact. This progress is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

Looking ahead, the versatility of tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate continues to inspire new research directions. Ongoing investigations are exploring its potential in the development of antiviral agents, with preliminary data suggesting activity against RNA viruses. Furthermore, its role in fragment-based drug discovery is being examined, as the compound's modular structure allows for rapid diversification and optimization of lead compounds.

In conclusion, tert-butyl 4-(5-chloropyrimidin-4-yl)piperazine-1-carboxylate (CAS: 683240-94-0) represents a multifaceted tool in modern drug discovery. Its applications span from kinase inhibitors to antiviral agents, underpinned by continuous improvements in synthetic methodologies. As research progresses, this compound is poised to contribute significantly to the development of next-generation therapeutics, addressing unmet medical needs across a spectrum of diseases.